N-(4-tert-butylphenyl)-2-chloro-4-methyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C15H17ClN2OS
• Molecular Weight: 308.8 g/mol
• IUPAC Name: N-(4-tert-butylphenyl)-2-chloro-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H17ClN2OS/c1-9-12(20-14(16)17-9)13(19)18-11-7-5-10(6-8-11)15(2,3)4/h5-8H,1-4H3,(H,18,19)
• InChI Key: BXKKCLOTAHWJKM-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)Cl)C(=O)NC2=CC=C(C=C2)C(C)(C)C
• solubility: 11.3 [ug/mL]

Description

N-(4-tert-butylphenyl)-2-chloro-4-methyl-1,3-thiazole-5-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as BPTC, and it is a thiazole-based compound that has been synthesized using various methods. In

Mechanism of Action

BPTC works by inhibiting the activity of certain proteins and enzymes. It binds to the active site of these proteins and prevents them from carrying out their normal functions. In the case of kinases, BPTC binds to the ATP-binding site and prevents the transfer of phosphate groups to target proteins. This leads to a disruption of cell signaling pathways and can ultimately lead to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BPTC depend on the specific protein or enzyme that it targets. In general, BPTC has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to induce apoptosis (cell death) in cancer cells and to inhibit the growth and proliferation of tumor cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPTC in lab experiments is its specificity. It targets specific proteins and enzymes, which allows researchers to study the effects of inhibiting these targets in a controlled manner. However, BPTC also has some limitations. It can be toxic to cells at high concentrations, and its effects may not be entirely specific to the target protein or enzyme.

Future Directions

There are many potential future directions for research involving BPTC. One area of interest is the development of new compounds that are based on the structure of BPTC but have improved specificity and reduced toxicity. Another area of interest is the investigation of the role of BPTC in various disease states, including cancer, inflammation, and neurodegenerative diseases. Additionally, BPTC may have potential applications in drug discovery and development, as it can be used to screen for compounds that target specific proteins and enzymes.

Synthesis Methods

The synthesis of BPTC can be achieved using various methods. One of the most commonly used methods involves the reaction of 4-tert-butylphenyl isothiocyanate with 2-amino-4-chloro-5-methylthiazole in the presence of a base. The resulting product is then treated with an acid to obtain BPTC. Other methods involve the use of different reagents and conditions, but the basic principle remains the same.

Scientific Research Applications

BPTC has been extensively studied for its potential applications in scientific research. It is primarily used as a tool for investigating the role of certain proteins and enzymes in various biological processes. BPTC is particularly useful in studying the activity of kinases, which are enzymes that play a crucial role in cell signaling and regulation. It has also been used to study the activity of other proteins involved in cancer and inflammation.